![molecular formula C10H15NO2 B026737 diexo-3-Amino-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid ethyl ester CAS No. 105786-36-5](/img/structure/B26737.png)
diexo-3-Amino-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid ethyl ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Diexo-3-Amino-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid ethyl ester, also known as Exo-BCAA, is a synthetic compound that is used in scientific research. It is a derivative of the amino acid leucine and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
Diexo-3-Amino-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid ethyl ester works by activating the mTOR pathway, which is a key regulator of protein synthesis. It also increases the activity of the eukaryotic initiation factor 4E (eIF4E), which is involved in the initiation of protein synthesis. This compound has been shown to be more effective than L-leucine in activating these pathways.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects. It has been shown to increase protein synthesis, muscle growth, and metabolism. It also improves insulin sensitivity and glucose metabolism. This compound has been shown to be more effective than L-leucine in these effects.
Advantages and Limitations for Lab Experiments
Diexo-3-Amino-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid ethyl ester has several advantages for lab experiments. It is a synthetic compound, which means it is easier to control the purity and concentration of the compound. It is also more stable than L-leucine, which can degrade over time. However, this compound is more expensive than L-leucine and may not be feasible for large-scale experiments.
Future Directions
There are several future directions for research on diexo-3-Amino-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid ethyl ester. One area of research is the effects of this compound on aging and age-related diseases. This compound has been shown to improve muscle function in older adults, and may have potential as a treatment for age-related muscle loss. Another area of research is the effects of this compound on cancer. This compound has been shown to inhibit the growth of cancer cells in vitro, and may have potential as a cancer treatment. Finally, there is potential for this compound to be used as a food additive to improve muscle growth and metabolism in athletes and older adults.
Synthesis Methods
Diexo-3-Amino-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid ethyl ester is synthesized from leucine by a process called esterification. First, leucine is protected with a tert-butyl group to prevent unwanted reactions. Then, the carboxylic acid group of leucine is reacted with ethyl alcohol in the presence of a catalyst to form the ethyl ester. Finally, the tert-butyl group is removed to yield this compound.
Scientific Research Applications
Diexo-3-Amino-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid ethyl ester is used in scientific research to study the effects of leucine on protein synthesis, muscle growth, and metabolism. It has been shown to be more effective than other forms of leucine, such as L-leucine, in stimulating protein synthesis. This compound has also been used to study the effects of leucine on insulin signaling and glucose metabolism.
properties
CAS RN |
105786-36-5 |
---|---|
Molecular Formula |
C10H15NO2 |
Molecular Weight |
181.23 g/mol |
IUPAC Name |
ethyl (1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylate |
InChI |
InChI=1S/C10H15NO2/c1-2-13-10(12)8-6-3-4-7(5-6)9(8)11/h3-4,6-9H,2,5,11H2,1H3/t6-,7+,8+,9-/m0/s1 |
InChI Key |
SMNRHCYSKKEJLS-KDXUFGMBSA-N |
Isomeric SMILES |
CCOC(=O)[C@@H]1[C@@H]2C[C@H]([C@@H]1N)C=C2 |
SMILES |
CCOC(=O)C1C2CC(C1N)C=C2 |
Canonical SMILES |
CCOC(=O)C1C2CC(C1N)C=C2 |
synonyms |
DIEXO-3-AMINO-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID ETHYL ESTER |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.